Cas no 1215825-66-3 (N-cyclopropylmorpholine-4-carboxamide)

• Product Name: N-cyclopropylmorpholine-4-carboxamide
• CAS No: 1215825-66-3
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6387521
• PubChem ID: 53812936
• Update Time: 2025-10-31

N-cyclopropylmorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropylmorpholine-4-carboxamide
• 4-Morpholinecarboxamide, N-cyclopropyl-
• 1215825-66-3
• SCHEMBL2953579
• F8885-6068
• AKOS016473742

• Inchi： 1S/C8H14N2O2/c11-8(9-7-1-2-7)10-3-5-12-6-4-10/h7H,1-6H2,(H,9,11)
• InChI Key： AYBFXAUNLHMPPC-UHFFFAOYSA-N
• SMILES： N1(C(NC2CC2)=O)CCOCC1

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 388.9±31.0 °C(Predicted)
• pka: 13.91±0.20(Predicted)

Additional information on N-cyclopropylmorpholine-4-carboxamide

N-Cyclopropylmorpholine-4-Carboxamide: A Comprehensive Overview

N-cyclopropylmorpholine-4-carboxamide, also known by its CAS number 1215825-66-3, is a chemical compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of morpholine, a six-membered ring containing one oxygen atom and two nitrogen atoms, with a cyclopropyl group attached to the nitrogen and a carboxamide group at the fourth position of the morpholine ring. The N-cyclopropyl substituent adds unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of N-cyclopropylmorpholine-4-carboxamide involves a series of well-established organic reactions, including alkylation, amidation, and cyclization processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly sought after in drug discovery programs. The cyclopropyl group is particularly interesting due to its strained ring system, which can impart enhanced bioactivity and selectivity in biological systems.

One of the most promising applications of N-cyclopropylmorpholine-4-carboxamide lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against various enzymes involved in inflammatory and neurodegenerative diseases. For instance, research published in 2023 highlighted its ability to inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain, with high specificity and efficacy.

In addition to its pharmacological applications, N-cyclopropylmorpholine-4-carboxamide has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly as a component in semiconducting polymers and thin-film transistors. Recent studies have explored its role as an electron acceptor in donor-acceptor copolymers, where it significantly enhances charge transport properties.

The physical and chemical properties of N-cyclopropylmorpholine-4-carboxamide are well-documented. It is a crystalline solid with a melting point of approximately 180°C and a molecular weight of 207 g/mol. The compound is soluble in common organic solvents such as dichloromethane and acetonitrile but is poorly soluble in water. Its UV-vis spectrum shows strong absorption bands in the ultraviolet region, indicative of its conjugated π-system.

From an environmental perspective, N-cyclopropylmorpholine-4-carboxamide has been evaluated for its biodegradability and ecotoxicity. Studies suggest that it undergoes rapid hydrolysis under alkaline conditions, leading to the formation of non-toxic byproducts. Its low acute toxicity to aquatic organisms makes it a safer alternative to other similar compounds in certain industrial applications.

In conclusion, N-cyclopropylmorpholine-4-carboxamide (CAS No: 1215825-66-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial settings. As ongoing research continues to uncover new potentials for this compound, its significance in the chemical sciences is expected to grow further.